Cas no 61953-06-8 (Benzoic acid, 2-chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-)

Benzoic acid, 2-chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]- structure
61953-06-8 structure
Product Name:Benzoic acid, 2-chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-
CAS No:61953-06-8
MF:C15H13Cl2NO4S
MW:374.239021062851
CID:1632881
PubChem ID:85880355
Update Time:2025-04-21

Benzoic acid, 2-chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-
    • 2-Chloro-4-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]benzoic acid
    • 61953-06-8
    • DTXSID301168274
    • Inchi: 1S/C15H13Cl2NO4S/c16-11-3-1-10(2-4-11)7-8-18-23(21,22)12-5-6-13(15(19)20)14(17)9-12/h1-6,9,18H,7-8H2,(H,19,20)
    • InChI Key: QCBLKFAULFUXRT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=CC(=C1)S(NCCC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 372.99439
  • Monoisotopic Mass: 372.9942345g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 83.47
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